Cas no 2049-80-1 (Diethyl allylmalonate)

Diethyl allylmalonate Properties

Names and Identifiers

• Diethyl allylmalonate
• Allyldiethylmalonate
• Allylmalonic acid diethyl ester
• diethyl 2-prop-2-enylpropanedioate
• diethyl 2-allyl-malonate
• Diethyl prop-2-enylpropanedioate
• Ethyl allylmalonate
• Propanedioic acid,2-propenyl-,diethyl ester
• 2-Propenylpropanedioic acid diethyl ester
• Diethyl 2-allylmalonate
• Diethyl 2-(prop-2-enyl)malonate
• Malonic acid, allyl-, diethyl ester
• Propanedioic acid, 2-propenyl-, diethyl ester
• Propanedioic acid, 2-(2-propen-1-yl)-, 1,3-diethyl ester
• Diethyl 2-(2-propenyl)-1,3-propanedioate
• ALLYL MALONIC ACID
• diethyl 2-allylpropanedioate
• 1,3-diethyl 2-(prop-2-en-1-yl)propanedioate
• 2
• EN300-85756
• AS-70112
• Diethylallylmalonate
• 2049-80-1
• A814606
• diethyl allyl-malonate
• prop-2-enyl-propanedioic acid diethyl ester
• AKOS002710300
• NSC67393
• NSC-67393
• NSC 67393
• DTXSID30883787
• Allylmalonic acid, diethyl ester
• AI3-11069
• CBDivE_005373
• Diethyl allylmalonate, purum, >=95.0% (GC)
• UNII-M5ETZ38HUJ
• SCHEMBL793641
• EINECS 218-072-9
• 2-Allyl-malonic acid diethyl ester
• 2-allyl-propanedioic acid diethyl ester
• FT-0622049
• D88232
• InChI=1/C10H16O4/c1-4-7-8(9(11)13-5-2)10(12)14-6-3/h4,8H,1,5-7H2,2-3H
• NSC8777
• NSC-8777
• Diethyl allylmalonate, 95%
• M5ETZ38HUJ
• MFCD00009155
• SY027830
• J-013360
• Diethyl-allyl-malonate
• NS00046455
• CS-0011112
• A0231
• NSC 8777
• 2-allylmalonic acid diethyl ester
• 3-(3-ethylpent-2-enoxy)-3-oxo-propanoate
• Z1258763580
• diethyl prop-2-en-1-ylpropanedioate
• DB-045245
• STL282780
• DTXCID901023274
• +Expand

• MDL： MFCD00009155
• InChIKey： GDWAYKGILJJNBB-UHFFFAOYSA-N
• Inchi： 1S/C10H16O4/c1-4-7-8(9(11)13-5-2)10(12)14-6-3/h4,8H,1,5-7H2,2-3H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])(C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C([H])=C([H])[H])=O
• BRN： 1709466

Computed Properties

• Exact Mass: 200.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 200.104859
• Heavy Atom Count: 14
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 1.30490
• PSA: 52.60000
• Refractive Index: 1.43-1.432
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• Boiling Point: 222-223 ºC
• Melting Point: 222-223°C
• Flash Point: 92 ºC
• Color/Form: liquid
• Solubility: Insoluble in water
• Density: 1.015

Diethyl allylmalonate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Keep container closed when not in use. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： R36/37/38
• TSCA：Yes

Diethyl allylmalonate Customs Data

• HS CODE：29171990
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%